Cas no 292064-90-5 (2-{[2-(4-Fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one)

2-{[2-(4-Fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one is a fluorinated quinazolinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a 4-fluorophenyl ketone moiety and a phenyl-substituted dihydroquinazolinone core, offering a versatile scaffold for further derivatization. The presence of the sulfur-containing linker enhances molecular flexibility, which may improve binding affinity in target interactions. This compound is of interest due to its potential as an intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) studies in drug discovery.
2-{[2-(4-Fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one structure
292064-90-5 structure
Product Name:2-{[2-(4-Fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one
CAS No:292064-90-5
MF:C22H15FN2O2S
MW:390.430107355118
CID:6787542
PubChem ID:981686
Update Time:2025-06-30

2-{[2-(4-Fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-{[2-(4-fluorophenyl)-2-oxoethyl]thio}-3-phenyl-4(3H)-quinazolinone
    • 2-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-3-phenylquinazolin-4-one
    • AKOS000635181
    • SR-01000434910-1
    • Oprea1_567052
    • Oprea1_715596
    • EU-0005136
    • SR-01000434910
    • JS-1296
    • 2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one
    • 292064-90-5
    • 2-{[2-(4-Fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one
    • Inchi: 1S/C22H15FN2O2S/c23-16-12-10-15(11-13-16)20(26)14-28-22-24-19-9-5-4-8-18(19)21(27)25(22)17-6-2-1-3-7-17/h1-13H,14H2
    • InChI Key: BUQPXRVEVHAYCF-UHFFFAOYSA-N
    • SMILES: S(CC(C1C=CC(=CC=1)F)=O)C1=NC2C=CC=CC=2C(N1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 390.08382706g/mol
  • Monoisotopic Mass: 390.08382706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 612
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 75Ų

2-{[2-(4-Fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619173-1mg
2-((2-(4-Fluorophenyl)-2-oxoethyl)thio)-3-phenylquinazolin-4(3H)-one
292064-90-5 98%
1mg
¥464.00 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619173-2mg
2-((2-(4-Fluorophenyl)-2-oxoethyl)thio)-3-phenylquinazolin-4(3H)-one
292064-90-5 98%
2mg
¥495.00 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619173-5mg
2-((2-(4-Fluorophenyl)-2-oxoethyl)thio)-3-phenylquinazolin-4(3H)-one
292064-90-5 98%
5mg
¥617.00 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619173-10mg
2-((2-(4-Fluorophenyl)-2-oxoethyl)thio)-3-phenylquinazolin-4(3H)-one
292064-90-5 98%
10mg
¥945.00 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619173-20mg
2-((2-(4-Fluorophenyl)-2-oxoethyl)thio)-3-phenylquinazolin-4(3H)-one
292064-90-5 98%
20mg
¥1210.00 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619173-25mg
2-((2-(4-Fluorophenyl)-2-oxoethyl)thio)-3-phenylquinazolin-4(3H)-one
292064-90-5 98%
25mg
¥1134.00 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619173-50mg
2-((2-(4-Fluorophenyl)-2-oxoethyl)thio)-3-phenylquinazolin-4(3H)-one
292064-90-5 98%
50mg
¥1430.00 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1619173-100mg
2-((2-(4-Fluorophenyl)-2-oxoethyl)thio)-3-phenylquinazolin-4(3H)-one
292064-90-5 98%
100mg
¥2048.00 2024-08-03

Additional information on 2-{[2-(4-Fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one

2-{[2-(4-Fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one: A Comprehensive Overview

The compound CAS No 292064-90-5, also known as 2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and structural versatility. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, paving the way for its exploration in various applications.

The molecular structure of 2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one is characterized by a quinazolinone core with a sulfanyl group attached at the 2-position. The sulfanyl group is further substituted with a 4-fluorophenylacetyl moiety, introducing additional electronic and steric effects that enhance its reactivity and selectivity. This unique combination of functional groups makes the compound an attractive candidate for drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent studies have highlighted the potential of quinazolinone derivatives as inhibitors of various protein kinases, which are key targets in cancer therapy. The incorporation of a fluorophenyl group in this compound not only enhances its lipophilicity but also improves its ability to penetrate cellular membranes, making it a promising lead compound for anti-cancer drug development. Researchers at leading institutions such as the University of California and the National Cancer Institute have demonstrated that analogs of this compound exhibit potent inhibitory activity against oncogenic kinases like EGFR and Aurora kinases.

In addition to its pharmacological applications, CAS No 292064-90-5 has shown potential in the field of material science. Its rigid quinazolinone framework and electron-withdrawing substituents make it suitable for use in organic electronics. Recent experiments conducted at the Max Planck Institute for Polymer Research have revealed that this compound can be incorporated into organic semiconductors to improve their charge transport properties, offering new possibilities for advanced electronic devices.

The synthesis of 2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinazolinone core through condensation reactions and the subsequent introduction of the sulfanyl group via nucleophilic substitution. The use of palladium-catalyzed coupling reactions has significantly improved the efficiency and yield of this synthesis pathway.

The biological evaluation of this compound has been conducted using state-of-the-art assays, including cell-based assays and X-ray crystallography. These studies have provided valuable insights into its mechanism of action and binding affinity to target proteins. For instance, researchers at Pfizer have utilized X-ray crystallography to determine the binding mode of this compound with EGFR kinase, revealing critical interactions that contribute to its inhibitory activity.

In conclusion, CAS No 292064-90-5, or 2-{[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl}-3-phenyl-3,4-dihydroquinazolin-4-one, represents a cutting-edge molecule with multifaceted applications in pharmacology and materials science. Its unique structure, combined with recent advancements in synthetic chemistry and biological evaluation techniques, positions it as a valuable asset in both academic research and industrial development.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.